Cas no 59416-90-9 (methyl 3-methyl-2-oxocyclohexane-1-carboxylate)

• Product Name: methyl 3-methyl-2-oxocyclohexane-1-carboxylate
• CAS No: 59416-90-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD21338545
• CID: 338710
• PubChem ID: 11194576
• Update Time: 2025-07-19

methyl 3-methyl-2-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-methyl-2-oxo-, methyl ester
• methyl 3-methyl-2-oxocyclohexane-1-carboxylate
• methyl 3-methyl-2-oxocyclohexanecarboxylate
• 59416-90-9
• DTXSID50458274
• SCHEMBL3310290
• FT-0718125
• AKOS015906355
• EN300-3012333

• MDL： MFCD21338545
• Inchi： 1S/C9H14O3/c1-6-4-3-5-7(8(6)10)9(11)12-2/h6-7H,3-5H2,1-2H3
• InChI Key： HRTRUKWLGPJUOM-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)CCCC1C

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 240.3±33.0 °C at 760 mmHg
• Flash Point: 98.9±25.4 °C
• PSA: 43.37
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl 3-methyl-2-oxocyclohexane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)